Cas no 626-87-9 (1,4-Dibromopentane)

• Product Name: 1,4-Dibromopentane
• CAS No: 626-87-9
• MF: C₅H₁₀Br₂
• MW: 229.940900325775
• MDL: MFCD00000153
• CID: 39220
• PubChem ID: 87567912
• Update Time: 2025-04-18

1,4-Dibromopentane Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromopentane
• (+/-)-1,4-dibromopentane
• 1,4-dibromo-pentan
• 1,4-DibroMopentane 25GR
• 1,4-DibromopentaneDISC 05
• 1,4-Dibrompentan
• 10-bromoundec-5-ynenitrile
• pentane,1,4-dibromo
• (RS)-1,4-Dibromopentane
• 2,5-Dibromopentane
• NSC 8753
• Pentane, 1,4-dibromo-
• CNBFRBXEGGRSPL-UHFFFAOYSA-N
• NSC8753
• Pentane,4-dibromo-
• 1,4-dibromo-pentane
• PubChem12546
• Hexanoic acid monoethyl ester
• BC003671
• TL8004234
• ST2414855
• D1408
• NS00043998
• CS-0204659
• EINECS 210-967-2
• AMY2526
• MFCD00000153
• 1,4-Dibromopentane, 97%
• NSC-8753
• A833927
• 626-87-9
• AS-47603
• F14613
• DTXSID40870724
• AKOS009156844
• SY049935
• SCHEMBL82938
• FT-0606856
• DB-000433
• DTXCID00818420
• 210-967-2
• 1,4-Dibromopentane, (RS)-
• 2ZUT33QSQ2

• MDL： MFCD00000153
• Inchi： 1S/C5H10Br2/c1-5(7)3-2-4-6/h5H,2-4H2,1H3
• InChI Key： CNBFRBXEGGRSPL-UHFFFAOYSA-N
• SMILES： BrC(C)CCCBr
• BRN： 605295

Computed Properties

• Exact Mass: 227.91500
• Monoisotopic Mass: 227.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: A foul smelling liquid
• Density: 1.687 g/mL at 25 °C(lit.)
• Melting Point: −34.4 °C (lit.)
• Boiling Point: 98-99 °C/25 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.5085(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 2.94490
• FEMA: 2201
• Solubility: Insoluble in water.

1,4-Dibromopentane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：S26;S37/39
• Risk Phrases：R22; R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides
• Solvents and Organic Chemicals Organic Compounds Organic Halides